2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(naphthalen-1-yl)acetamide

• IUPAC Name: 2-[2,4-dioxo-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]-N-naphthalen-1-ylacetamide
• InChI: InChI=1S/C25H19N5O3/c31-22(28-20-11-5-8-17-7-1-2-10-19(17)20)16-29-21-12-6-14-27-23(21)24(32)30(25(29)33)15-18-9-3-4-13-26-18/h1-14H,15-16H2,(H,28,31)
• InChI Key: JKZOBVUOKABFPB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)CN3C4=C(C(=O)N(C3=O)CC5=CC=CC=N5)N=CC=C4
• Molecular Formula: C25H19N5O3
• Molecular Weight: 437.4 g/mol

Description

2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(naphthalen-1-yl)acetamide is a useful research compound. Its molecular formula is C25H19N5O3 and its molecular weight is 437.459. The purity is usually 95%.
BenchChem offers high-quality 2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(naphthalen-1-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(naphthalen-1-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Application in Intimal Hyperplasia Prevention

A novel chymase inhibitor, 2-(5-formylamino-6-oxo-2-phenyl-1,6-dihydropyrimidine-1-yl)-N-[{3,4-dioxo-1-phenyl-7-(2-pyridyloxy)}-2-heptyl]acetamide (NK3201), demonstrated potential in preventing intimal hyperplasia in carotid arteries injured by a balloon catheter in dogs. This study highlighted the inhibitor's ability to significantly reduce chymase activity in the injured arteries without affecting plasma renin and angiotensin-converting enzyme activities, suggesting a targeted therapeutic action (Takai et al., 2003).

Role in Abdominal Aortic Aneurysm Prevention

The specific chymase inhibitor NK3201 was found to suppress the development of abdominal aortic aneurysm in a hamster experimental model. The treatment effectively reduced the aortic diameter and chymase activity, indicating its potential in managing this condition (Tsunemi et al., 2004).

Preventive Effects on Pulmonary Fibrosis

In a study evaluating the chymase inhibitor NK3201, it was shown to suppress bleomycin-induced pulmonary fibrosis. The inhibitor significantly reduced pulmonary chymase activity and the ratio of fibrotic area to total area, indicating its utility in the prevention of pulmonary fibrosis (Sakaguchi et al., 2004).

Application in Peritoneal Adhesion Formation Prevention

The orally active chymase inhibitor NK3201 has been shown to prevent peritoneal adhesion formation in a hamster experimental model. Its administration significantly reduced the score of adhesion formations, suggesting its therapeutic potential in this context (Okamoto et al., 2002).